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Compound of Interest

Compound Name: ARS-853

Cat. No.: B15611191

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of the KRAS G12C inhibitor, ARS-853, ensuring
laboratory safety and procedural accuracy.

ARS-853 is a potent, selective, and covalent inhibitor of the KRAS G12C mutant protein, a
critical target in cancer drug discovery. As a reactive covalent inhibitor, meticulous handling and
adherence to stringent safety protocols are imperative to minimize exposure risk and ensure
the integrity of experimental outcomes. This document provides essential, immediate safety
and logistical information, including operational and disposal plans, to guide laboratory
personnel in the safe and effective use of ARS-853.

Key Quantitative Data

A summary of the essential physical and chemical properties of ARS-853 is provided below.
Adherence to the recommended storage conditions is crucial for maintaining the compound's
stability and efficacy.
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Parameter Value Source(s)
Molecular Weight 432.94 g/mol [1112]
Appearance Crystalline solid, powder [3]

- DMSO: = 2.5 mg/mL (5.77
Solubility mM) - Ethanol: Insoluble - [4]

Water: Insoluble

Storage (Solid)

- -20°C for up to 3 years - 4°C

for short-term (weeks)

[3]4]

Storage (In solvent)

- -80°C for up to 1 year - -20°C

for up to 1 month

[3]4]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling ARS-853. The

following PPE must be worn at all times in the laboratory when the compound is in use.

Protection Type

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
and a face shield.

Protects against splashes of
solutions containing ARS-853

and airborne powder.[5]

Skin Protection

- Gloves: Double-gloving with
nitrile gloves. - Lab Coat: A
disposable, fluid-resistant lab

coat over a standard lab coat.

Minimizes the risk of skin
contact. As a covalent inhibitor,
ARS-853 can react with
biological macromolecules,

including those in the skin.[5]

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator.

Essential when handling the
solid form of ARS-853 to
prevent inhalation of

aerosolized particles.[5]

Experimental Protocols: Safe Handling and Disposal
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The following step-by-step procedures are designed to provide clear guidance on the safe

handling of ARS-853 from receipt to disposal.

Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the compound name and CAS number (1629268-00-3) on the label
match the order.

Storage: Store the compound in a tightly sealed container in a designated, well-ventilated,
and secure location at the recommended temperature (-20°C for long-term storage).[3][4]

Preparation of Stock Solutions

Engineering Controls: All weighing and solution preparation must be conducted in a certified
chemical fume hood.

Personal Protective Equipment: Don the full recommended PPE as outlined in the table
above.

Weighing: Carefully weigh the desired amount of ARS-853 solid. Avoid creating dust.

Dissolving: Add the appropriate solvent (typically DMSO) to the solid in a suitable container.
If necessary, sonication can be used to aid dissolution.[4]

Labeling: Clearly label the container with the compound name, concentration, solvent, date
of preparation, and appropriate hazard symbols.

Storage of Stock Solution: Store the stock solution at -80°C for long-term storage or -20°C
for short-term storage in a tightly sealed container.[3][4]

Use in Experiments

Controlled Environment: All experimental procedures involving ARS-853 should be
performed in a designated area, preferably within a fume hood.

Spill Kit: Ensure a spill kit appropriate for chemical spills is readily accessible.
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e Avoid Contamination: Use dedicated equipment (pipettes, tips, etc.) when handling ARS-853
solutions to prevent cross-contamination.

Disposal Plan

» Waste Segregation: All disposable materials that have come into contact with ARS-853
(gloves, pipette tips, tubes, etc.) must be considered hazardous waste.

o Waste Collection: Collect all contaminated solid and liquid waste in clearly labeled, sealed,
and appropriate hazardous waste containers.

o Decontamination: Decontaminate all non-disposable equipment and work surfaces with an
appropriate solvent (e.g., 70% ethanol) followed by a soap and water wash.

» Disposal Compliance: Dispose of all hazardous waste in accordance with local, state, and
federal regulations.

Mandatory Visualizations

The following diagrams illustrate the key workflows and logical relationships for the safe
handling of ARS-853.
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Caption: Workflow for the safe handling of ARS-853.
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Caption: Hierarchy of controls for risk mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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